Cas no 1807217-29-3 (4-Chloro-3-methyl-5-nitrophenol)

• Product Name: 4-Chloro-3-methyl-5-nitrophenol
• CAS No: 1807217-29-3
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 5003704
• Update Time: 2025-05-19

4-Chloro-3-methyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-5-nitrophenol

• Inchi： 1S/C7H6ClNO3/c1-4-2-5(10)3-6(7(4)8)9(11)12/h2-3,10H,1H3
• InChI Key： YEGXZFZRKWAXJT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Additional information on 4-Chloro-3-methyl-5-nitrophenol

Professional Introduction to 4-Chloro-3-methyl-5-nitrophenol (CAS No. 1807217-29-3)

4-Chloro-3-methyl-5-nitrophenol (CAS No. 1807217-29-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both chloro and nitro substituents on the benzene ring imparts reactivity that is highly useful in medicinal chemistry applications.

The molecular formula of 4-Chloro-3-methyl-5-nitrophenol is C₇H₅ClNO₄, reflecting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The nitro group at the 5-position and the chloro group at the 4-position contribute to its reactivity, making it a versatile building block for further chemical modifications. These modifications are crucial in the development of novel therapeutic agents targeting various diseases.

In recent years, 4-Chloro-3-methyl-5-nitrophenol has been explored as a key intermediate in the synthesis of bioactive compounds. Its structural features allow for selective functionalization, enabling chemists to design molecules with specific biological activities. For instance, researchers have utilized this compound in the preparation of antimicrobial agents, where its nitro and chloro groups facilitate the introduction of additional pharmacophores that enhance efficacy against resistant bacterial strains.

The pharmaceutical industry has shown particular interest in derivatives of 4-Chloro-3-methyl-5-nitrophenol due to their potential therapeutic benefits. Studies have demonstrated that modifications at the 3-methyl position can influence the pharmacokinetic properties of resulting compounds, leading to improved bioavailability and reduced toxicity. This has spurred further investigation into optimizing synthetic routes to produce high-purity forms of this intermediate.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of 4-Chloro-3-methyl-5-nitrophenol. Molecular modeling techniques have been employed to predict how different substituents might interact with biological targets, providing insights that guide experimental design. These computational methods have accelerated the discovery process by allowing researchers to screen numerous potential derivatives before conducting labor-intensive laboratory work.

The environmental impact of synthesizing and handling 4-Chloro-3-methyl-5-nitrophenol is another critical consideration. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce hazardous byproducts. For example, catalytic methods have been explored to replace traditional high-temperature or high-pressure reactions with more sustainable alternatives. Such approaches align with global initiatives to promote sustainable chemistry practices.

In conclusion, 4-Chloro-3-methyl-5-nitrophenol (CAS No. 1807217-29-3) represents a significant compound in modern chemical research. Its unique structural features and reactivity make it an invaluable tool for developing new pharmaceuticals. As research continues to evolve, it is likely that this compound will play an even greater role in addressing complex medical challenges.